2-[1-(4-chlorobenzenesulfonyl)piperidin-2-yl]-N-(2,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[1-(4-chlorophenyl)sulfonylpiperidin-2-yl]-N-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C21H25ClN2O3S/c1-15-6-7-16(2)20(13-15)23-21(25)14-18-5-3-4-12-24(18)28(26,27)19-10-8-17(22)9-11-19/h6-11,13,18H,3-5,12,14H2,1-2H3,(H,23,25)
• InChI Key: NTNFQIBHHRVRDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C21H25ClN2O3S
• Molecular Weight: 421.0 g/mol

Description

Synthesis Analysis

While there isn’t specific information available on the synthesis of this exact compound, piperidine derivatives, which this compound is a part of, are important synthetic fragments for designing drugs. They are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The synthesis of piperidine derivatives involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Scientific Research Applications

CBSP has been used in a variety of scientific research applications. It has been used as a model compound to study the effects of sulfonamide derivatives on enzyme activity. It has also been studied as a potential inhibitor of enzymes involved in the metabolism of drugs. In addition, CBSP has been used as a model compound to study the effects of sulfonamides on the permeability of cell membranes.

Mechanism of Action

The mechanism of action of CBSP is not yet fully understood. However, it is believed that CBSP binds to certain enzymes and inhibits their activity. This inhibition of enzyme activity can have a variety of effects, depending on the enzyme and the application. For example, CBSP may inhibit the metabolism of drugs, or it may affect the permeability of cell membranes.
Biochemical and Physiological Effects
The biochemical and physiological effects of CBSP are not yet fully understood. However, it is believed that CBSP may affect the metabolism of drugs, as well as the permeability of cell membranes. In addition, CBSP may also affect the activity of certain enzymes, which could lead to a variety of physiological effects.

Advantages and Limitations for Lab Experiments

The use of CBSP in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is easy to synthesize. In addition, it is a relatively stable compound, which makes it ideal for use in a variety of experiments. However, there are also some limitations to using CBSP in laboratory experiments. It is not yet fully understood how CBSP affects biochemical and physiological processes, so there is still a lot of research to be done in this area. In addition, its effects on drug metabolism and cell membrane permeability are not yet fully understood.

Future Directions

There are a variety of potential future directions for research involving CBSP. One potential direction is to further investigate the biochemical and physiological effects of CBSP. This could include studies on its effects on drug metabolism, cell membrane permeability, and enzyme activity. Additionally, further research could be done to investigate the potential therapeutic uses of CBSP. This could include studies on its potential use as an inhibitor of enzymes involved in drug metabolism, or as a potential drug delivery system. Finally, further research could be done to investigate the potential side effects of CBSP, as well as its potential toxicity.

Synthesis Methods

CBSP is synthesized by a two-step process involving the reaction of 4-chlorobenzene sulfonyl chloride with 2,5-dimethylpiperidine in the presence of a base. The first step involves the reaction of 4-chlorobenzene sulfonyl chloride with a base such as sodium hydroxide to form the corresponding sulfonamide. The second step involves the reaction of the sulfonamide with 2,5-dimethylpiperidine to form the desired product, CBSP.